3,11,17-trioxoandrostane-5-carbonitrile
3,11,17-trioxoandrostane-5-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
144940-53-4
VCID:
VC0234481
InChI:
InChI=1S/C20H25NO3/c1-18-10-15(23)17-13(14(18)3-4-16(18)24)6-8-20(11-21)9-12(22)5-7-19(17,20)2/h13-14,17H,3-10H2,1-2H3/t13-,14-,17+,18-,19+,20-/m0/s1
SMILES:
CC12CCC(=O)CC1(CCC3C2C(=O)CC4(C3CCC4=O)C)C#N
Molecular Formula:
C20H25NO3
Molecular Weight:
327.4 g/mol
3,11,17-trioxoandrostane-5-carbonitrile
CAS No.: 144940-53-4
Main Products
VCID: VC0234481
Molecular Formula: C20H25NO3
Molecular Weight: 327.4 g/mol
| CAS No. | 144940-53-4 |
|---|---|
| Product Name | 3,11,17-trioxoandrostane-5-carbonitrile |
| Molecular Formula | C20H25NO3 |
| Molecular Weight | 327.4 g/mol |
| IUPAC Name | (5R,8S,9S,10R,13S,14S)-10,13-dimethyl-3,11,17-trioxo-2,4,6,7,8,9,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-5-carbonitrile |
| Standard InChI | InChI=1S/C20H25NO3/c1-18-10-15(23)17-13(14(18)3-4-16(18)24)6-8-20(11-21)9-12(22)5-7-19(17,20)2/h13-14,17H,3-10H2,1-2H3/t13-,14-,17+,18-,19+,20-/m0/s1 |
| Standard InChIKey | KTCCSAJITZHMGX-DTVKZUOLSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C[C@@]1(CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CCC4=O)C)C#N |
| SMILES | CC12CCC(=O)CC1(CCC3C2C(=O)CC4(C3CCC4=O)C)C#N |
| Canonical SMILES | CC12CCC(=O)CC1(CCC3C2C(=O)CC4(C3CCC4=O)C)C#N |
| Synonyms | 3,11,17-trioxoandrostane-5 alpha-carbonitrile 3,11,17-trioxoandrostane-5-carbonitrile trioxoandrost-5CN |
| PubChem Compound | 132664 |
| Last Modified | Nov 11 2021 |
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